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Compound of Interest

Compound Name: 4-Hydroxymethyl-2-acetyl-pyridine

Cat. No.: B3064520 Get Quote

Essential Safety and Handling Guide for 4-
Hydroxymethyl-2-acetyl-pyridine
Disclaimer: No specific Safety Data Sheet (SDS) for 4-Hydroxymethyl-2-acetyl-pyridine was

located. The following guidance is synthesized from SDS for structurally similar compounds,

including 2-Acetylpyridine, 4-Acetylpyridine, and 2-(Hydroxymethyl)pyridine. It is imperative to

handle this compound with caution and to perform a risk assessment for your specific use

case.

Based on related chemical data, 4-Hydroxymethyl-2-acetyl-pyridine is anticipated to cause

skin and eye irritation.[1][2][3] Therefore, appropriate personal protective equipment (PPE) and

handling procedures are essential to ensure laboratory safety.

Personal Protective Equipment (PPE) Recommendations
A summary of recommended PPE for handling 4-Hydroxymethyl-2-acetyl-pyridine is

provided below.
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Protection Type Specific Recommendations Rationale & Citations

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[4][5] A face

shield may be necessary for

splash hazards.

Protects against serious eye

irritation or injury from

splashes.[1][2]

Skin Protection

Gloves: Wear appropriate

chemical-resistant gloves (e.g.,

PVC, Neoprene, or Nitrile

rubber).[6] Inspect gloves for

tears or holes before each use.

Body: Wear appropriate

protective clothing to prevent

skin exposure, such as a lab

coat, and closed-toe shoes.[2]

[4] For larger quantities or

splash risks, consider

additional protection like an

apron or coveralls.

Prevents skin irritation and

absorption.[1][2][3]

Contaminated clothing should

be removed immediately and

washed before reuse.[2]

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood,

to keep airborne

concentrations low.[4][6] If

ventilation is inadequate or if

irritation is experienced, a

NIOSH/MSHA approved

respirator may be required.[4]

Minimizes inhalation of vapors,

which may cause respiratory

tract irritation.[2][3]

Operational and Disposal Plan
A systematic approach to handling and disposal is critical for safety.
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Engineering Controls and Pre-Use Checklist
Ventilation: Always handle this chemical in a well-ventilated area. A chemical fume hood is

strongly recommended.[4][6]

Safety Equipment: Ensure that an eyewash station and safety shower are readily accessible

and in good working order.[5]

PPE Inspection: Before starting work, inspect all PPE for damage. Replace any

compromised items.

Step-by-Step Handling Protocol
Preparation: Don all required PPE as outlined in the table above.

Aliquotting/Transfer:

Avoid raising dust or creating aerosols.

If the material is a solid, handle it carefully to minimize dust.

If it is a liquid, use appropriate tools (e.g., pipette, syringe) for transfer.

Keep containers tightly closed when not in use.[1][2][7]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][7][8]

Clean the work area and any equipment used.

Decontaminate or dispose of any contaminated materials as hazardous waste.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong reducing agents.[5]
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Spill and Emergency Procedures
Minor Spills:

Ensure adequate ventilation.

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable,

labeled container for disposal.[4][9]

Clean the spill area thoroughly.

Major Spills:

Evacuate the area immediately.

Alert the appropriate emergency response team.

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.[2]

Skin: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Disposal Plan
Dispose of waste materials in accordance with all applicable local, regional, and national

regulations.[1]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[1]
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Do not allow the product to enter drains or waterways.

Chemical Handling Workflow

Workflow for Handling 4-Hydroxymethyl-2-acetyl-pyridine

1. Preparation Phase 2. Handling Phase 3. Post-Handling Phase 4. Disposal Phase
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Doff PPEComplete Experiment Wash Hands Thoroughly Clean Work Area Segregate WasteGenerate Waste Label Hazardous Waste Store for Pickup

Follow Emergency
Procedures

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Hydroxymethyl-2-acetyl-pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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